Cas no 898405-94-2 (2-(benzenesulfonyl)-N-4-(1H-1,3-benzodiazol-2-yl)phenylacetamide)

• Product Name: 2-(benzenesulfonyl)-N-4-(1H-1,3-benzodiazol-2-yl)phenylacetamide
• CAS No: 898405-94-2
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 6013898
• PubChem ID: 7151994
• Update Time: 2025-10-23

2-(benzenesulfonyl)-N-4-(1H-1,3-benzodiazol-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-4-(1H-1,3-benzodiazol-2-yl)phenylacetamide
• 2-(benzenesulfonyl)-N-[4-(1H-benzimidazol-2-yl)phenyl]acetamide
• F2536-1533
• AKOS024657760
• 2-(benzenesulfonyl)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]acetamide
• AB00679335-01
• N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(phenylsulfonyl)acetamide
• 898405-94-2

• Inchi： 1S/C21H17N3O3S/c25-20(14-28(26,27)17-6-2-1-3-7-17)22-16-12-10-15(11-13-16)21-23-18-8-4-5-9-19(18)24-21/h1-13H,14H2,(H,22,25)(H,23,24)
• InChI Key： LBUFCCYOEFHDNL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)(=O)CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 391.09906259g/mol
• Monoisotopic Mass: 391.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 100Ų

Additional information on 2-(benzenesulfonyl)-N-4-(1H-1,3-benzodiazol-2-yl)phenylacetamide

Introduction to 2-(Benzenesulfonyl)-N-4-(1H-1,3-Benzodiazol-2-yl)Phenylacetamide

The compound 2-(Benzenesulfonyl)-N-4-(1H-1,3-Benzodiazol-2-yl)Phenylacetamide, with the CAS number 898405-94-2, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which incorporates both a benzenesulfonyl group and a 1H-1,3-benzodiazole moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug development, particularly in targeting specific enzymes and receptors. The benzenesulfonyl group is known for its ability to enhance the stability and bioavailability of molecules, while the 1H-1,3-benzodiazole moiety contributes to its unique electronic properties. These characteristics make it an ideal candidate for exploring new therapeutic agents.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound. One notable approach involves the use of coupling reactions under mild conditions, which not only simplifies the synthesis process but also ensures high yields. This has been a significant breakthrough in making this compound more accessible for further research and development.

The application of this compound extends beyond pharmacology. Its unique structure has also been explored in materials science, particularly in the development of advanced materials with tailored properties. For instance, studies have shown that incorporating this compound into polymer matrices can significantly improve their thermal stability and mechanical strength.

Moreover, the compound's ability to act as a versatile building block has opened new avenues in supramolecular chemistry. Researchers have demonstrated that it can form stable complexes with various metal ions, paving the way for potential applications in catalysis and sensing technologies.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. By employing state-of-the-art molecular modeling techniques, scientists have been able to predict its behavior under different conditions with remarkable accuracy. This has not only accelerated the discovery process but also provided valuable insights into its potential uses.

In conclusion, 2-(Benzenesulfonyl)-N-4-(1H-1,3-Benzodiazol-2-yl)Phenylacetamide is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application techniques, positions it as a key player in future innovations.